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Compound of Interest

Compound Name: N-nitroso-moxifloxacin

Cat. No.: B16173207

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safety and purity

of pharmaceutical products is paramount. The presence of N-nitroso compounds, such as N-
nitroso-moxifloxacin, a potential impurity in the antibiotic moxifloxacin, is a significant concern

due to their classification as probable human carcinogens.[1][2] Regulatory bodies, including

the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA),

have established strict limits for such impurities.[1][3] This guide provides a comprehensive

overview of the method validation for N-nitroso-moxifloxacin, adhering to the International

Council for Harmonisation (ICH) Q2(R1) guidelines, and compares analytical methodologies for

its detection and quantification.[4][5][6][7][8]

N-nitroso-moxifloxacin is a nitrosamine drug substance related impurity (NDSRI) that can

form during the manufacturing process or storage of moxifloxacin.[1][9] The FDA has

categorized it as a Class-4 impurity with a maximum allowable intake of 1,500 ng/day.[3][9]

This necessitates the development and validation of highly sensitive and specific analytical

methods for its control.

Comparison of Analytical Methods
The choice of analytical technique is critical for the reliable quantification of trace-level

impurities like N-nitroso-moxifloxacin. While High-Performance Liquid Chromatography
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(HPLC) with Ultraviolet (UV) detection is a common technique for analyzing drug impurities, its

sensitivity may be insufficient for N-nitroso compounds at the required low levels.[10][11][12]

[13][14] Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) offers superior

sensitivity and selectivity, making it the preferred method for this application.

Analytical Method Advantages Disadvantages

HPLC-UV
Widely available, robust, and

cost-effective.

Lower sensitivity, potential for

matrix interference.

LC-MS/MS

High sensitivity (LOD in pg/mL

range), high selectivity due to

mass-based detection, and

ability to handle complex

matrices.[9]

Higher equipment cost, more

complex method development.

Method Validation According to ICH Q2(R1)
Guidelines
The validation of an analytical procedure is the process of demonstrating its suitability for the

intended purpose.[8] The ICH Q2(R1) guideline outlines the validation characteristics required

for different types of analytical procedures.[4][5][6] For the quantification of an impurity like N-
nitroso-moxifloxacin, the following parameters are essential:

Validation Parameters and Acceptance Criteria
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Validation Parameter Purpose
Acceptance Criteria
(Typical)

Specificity

To ensure the method can

unequivocally assess the

analyte in the presence of

components that may be

expected to be present.

No interference from placebo,

diluents, or other related

substances at the retention

time of N-nitroso-moxifloxacin.

Linearity

To demonstrate a proportional

relationship between the

concentration of the analyte

and the analytical response.

Correlation coefficient (r²) >

0.99.

Range

The interval between the upper

and lower concentrations of

the analyte that have been

demonstrated to be

determined with suitable

linearity, accuracy, and

precision.

Typically from the Limit of

Quantitation (LOQ) to 150% of

the specification limit.

Accuracy

The closeness of the test

results obtained by the method

to the true value.

Recovery of spiked analyte

should be within 80-120% at

different concentration levels.

Precision

The degree of agreement

among individual test results

when the procedure is applied

repeatedly to multiple

samplings of a homogeneous

sample.

Repeatability (intra-assay

precision) and Intermediate

Precision (inter-assay

precision) should have a

Relative Standard Deviation

(RSD) of ≤ 15%.

Limit of Detection (LOD)

The lowest amount of analyte

in a sample that can be

detected but not necessarily

quantitated as an exact value.

Signal-to-Noise ratio (S/N) ≥ 3.

Limit of Quantitation (LOQ) The lowest amount of analyte

in a sample which can be

quantitatively determined with

Signal-to-Noise ratio (S/N) ≥

10.
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suitable precision and

accuracy.

Robustness

A measure of the method's

capacity to remain unaffected

by small, but deliberate

variations in method

parameters.

No significant change in

results with minor variations in

parameters like mobile phase

composition, flow rate, and

column temperature.

Solution Stability

To determine the stability of

the analyte in the prepared

sample solution over a

specified period.

No significant degradation of

the analyte under the storage

conditions.

Experimental Protocols
A highly sensitive and reproducible LC-MS/MS method for the quantification of N-nitroso-
moxifloxacin in a 400 mg moxifloxacin tablet formulation is presented below as an example.[9]

Instrumentation and Chromatographic Conditions
LC System: Agilent 1290 Infinity II LC

MS System: Agilent 6495D triple quadrupole LC/MS/MS

Column: Zorbax RRHD Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in methanol

Gradient: A suitable gradient to separate N-nitroso-moxifloxacin from the moxifloxacin API.

Flow Rate: 0.4 mL/min

Column Temperature: 40 °C

Injection Volume: 5 µL
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Ionization Mode: Electrospray Ionization (ESI) Positive

MRM Transition: Precursor ion > Product ion (specific for N-nitroso-moxifloxacin)

Preparation of Solutions
Standard Stock Solution: A stock solution of N-nitroso-moxifloxacin reference standard is

prepared in a suitable solvent (e.g., methanol) at a concentration of 1 µg/mL.

Working Standard Solutions: A series of working standard solutions are prepared by diluting

the stock solution to cover the desired concentration range (e.g., from LOQ to 150% of the

specification limit).

Sample Preparation: Moxifloxacin tablets are accurately weighed, crushed, and dissolved in

a suitable solvent to achieve a final concentration within the validated range of the method.

The solution is then filtered before injection.

Data Presentation: Summary of Validation Results
The following table summarizes typical validation results for an LC-MS/MS method for N-
nitroso-moxifloxacin.

Validation Parameter Result

Linearity (Range: 2.5 pg/mL - 10 ng/mL) r² > 0.991[9]

LOD 1 pg/mL[9]

LOQ 2.5 pg/mL[9]

Accuracy (% Recovery) 86.33% in placebo[9]

Precision (%RSD at LOQ) ~4.7% for seven replicate injections[9]

Specificity
Chromatographic separation between API and

impurity > 1.5 minutes.[9]

Visualizing the Validation Workflow
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The following diagram illustrates the logical workflow of the N-nitroso-moxifloxacin method

validation process according to ICH guidelines.

Start: Define Analytical
Target Profile (ATP)

Analytical Method Development
(e.g., LC-MS/MS)

Prepare Method
Validation Protocol

Specificity Linearity & Range LOD & LOQ Accuracy Precision
(Repeatability & Intermediate) Robustness Solution Stability

Data Analysis and
Evaluation against
Acceptance Criteria

Prepare Method
Validation Report

End: Method Implementation
for Routine Analysis
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Click to download full resolution via product page

Caption: Workflow for N-nitroso-moxifloxacin method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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